Cas no 773870-14-7 (2,5-DIMETHYL-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE-3-CARBOXYLIC ACID)

2,5-DIMETHYL-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE-3-CARBOXYLIC ACID structure
773870-14-7 structure
Product Name:2,5-DIMETHYL-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE-3-CARBOXYLIC ACID
CAS No:773870-14-7
MF:C14H12F3NO2
MW:283.245794296265
CID:892196
PubChem ID:16769900
Update Time:2025-04-19

2,5-DIMETHYL-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2,5-DIMETHYL-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE-3-CARBOXYLIC ACID
    • RARECHEM AL BE 0782
    • CHEMBL4637315
    • 773870-14-7
    • BDBM50543185
    • AKOS002391447
    • Inchi: 1S/C14H12F3NO2/c1-8-6-12(13(19)20)9(2)18(8)11-5-3-4-10(7-11)14(15,16)17/h3-7H,1-2H3,(H,19,20)
    • InChI Key: PUYTXHCCWPLVRO-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)N1C(C)=CC(C(=O)O)=C1C)(F)F

Computed Properties

  • Exact Mass: 283.08200
  • Monoisotopic Mass: 283.08201311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.23000
  • LogP: 3.81110
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